isopropyl 5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

• IUPAC Name: propan-2-yl 5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C15H12F3N3O2S/c1-8(2)23-14(22)10-7-13-19-9(11-4-3-5-24-11)6-12(15(16,17)18)21(13)20-10/h3-8H,1-2H3
• InChI Key: LDUAJWOTOISIBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=NN2C(=CC(=NC2=C1)C3=CC=CS3)C(F)(F)F
• Molecular Formula: C15H12F3N3O2S
• Molecular Weight: 355.3 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a dominant motif of many drugs. For instance, zaleplon and indiplon are sedative agents and ocinaplon was identified as an anxiolytic agent. The importance of this class of compounds lies in its varied and significant biological activities.

Synthesis Analysis

There are considerable methods devised to prepare these compounds. Other derivatives of this class of compounds were prepared by substitution reactions with different nucleophiles exploiting the activity of groups linked to the ring carbon and nitrogen atoms. The methods used vary through the condensation reactions of the aminopyrazoles with 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines can be quite diverse, depending on the specific substituents present on the molecule. For instance, they can undergo substitution reactions with different nucleophiles.

Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines can vary greatly depending on their specific structure and the biological target they interact with. For example, some pyrazolo[1,5-a]pyrimidines are known to act as sedative or anxiolytic agents.

Future Directions

The future directions in the research and development of pyrazolo[1,5-a]pyrimidines are likely to continue focusing on exploring their medicinal chemistry. This includes developing new synthesis methods, studying their biological activities, and designing new derivatives with improved properties.